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Compound of Interest

Compound Name: Antimony-123

An In-Depth Technical Guide to Antimony-123: Discovery, Properties, and Experimental
Analysis

This technical guide provides a comprehensive overview of the stable isotope Antimony-123
(123Sh), intended for researchers, scientists, and professionals in drug development. The
document covers the historical discovery of antimony and its isotopes, detailed physical and
nuclear properties of Antimony-123, and the experimental protocols used for its
characterization.

Discovery and History

Antimony (symbol Sb, from the Latin stibium) has been known since ancient times. Its sulfide
mineral, stibnite (Sb2Ss), was used as a cosmetic (kohl) in ancient Egypt as early as 3100 BC.
[1][2][3][4] While the element and its compounds have a long history, the concept of isotopes
and the identification of specific isotopic forms are much more recent scientific achievements.

The discovery of isotopes began with the work of Frederick Soddy in 1913. However, the
specific identification of Antimony-123 as a stable isotope of antimony occurred in 1922.[5]
This discovery was a result of the development of mass spectrography by Francis W. Aston,
which allowed for the separation of elements into their constituent isotopes based on their
mass-to-charge ratio.

Antimony is a pnictogen, belonging to group 15 of the periodic table, and exhibits properties of
both a metal and a non-metal (a metalloid).[1] It exists in several allotropic forms, with the
stable metallic form being a silvery, lustrous gray solid.[1][3] Naturally occurring antimony is
composed of two stable isotopes: 121Sh and 123Sh.[6][7][8]
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Physical and Nuclear Properties of Antimony-123

Antimony-123 is one of the two stable isotopes of antimony. Its properties have been
determined through various analytical techniques, including mass spectrometry and nuclear
magnetic resonance spectroscopy. The key quantitative data for 123Sbh are summarized in the

table below.
Property Value
Natural Abundance (atom %) 42.79%[1][6][9][10][11]
Atomic Mass (Da) 122.904216[5][12]
Nuclear Spin (1) 7/12+[5][8][9]
Magnetic Dipole Moment (u/uN) +2.5498[13]
Electric Quadrupole Moment (barn) -0.692[5]
Binding Energy per Nucleon (MeV) 8.47235887[5]
Mass Excess (MeV) -89.22781[5]

Experimental Methodologies

The precise characterization of Antimony-123 and its relative abundance requires
sophisticated analytical techniques. The following sections detail the primary experimental
protocols used in modern research.

Isotopic Analysis via MC-ICP-MS

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is the state-of-
the-art method for high-precision measurement of antimony isotope ratios.[14][15][16]

Protocol:

o Sample Digestion: Geological or biological samples are first digested using strong acids to
bring the antimony into an aqueous solution.
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o Chromatographic Separation: A crucial step is the separation of antimony from the sample
matrix to avoid isobaric and polyatomic interferences (e.g., from Tin (Sn) and Tellurium (Te)).
[16][17] This is typically achieved using a two-step ion-exchange chromatography process.
[16]

o Step 1 (Pre-concentration): The sample solution is passed through a column containing a
resin like AG 1-X4.[16]

o Step 2 (Purification): The eluent containing antimony is then passed through a second
column with a different resin, such as AG 50W-X8, for final purification.[15][16]

o Sample Introduction: The purified antimony solution is introduced into the ICP-MS
instrument.

e Mass Analysis: The MC-ICP-MS simultaneously measures the ion beams of 121Sh and 123Sb,
allowing for a precise determination of the 123Sb/121Sp ratio.

e Mass Bias Correction: Instrumental mass bias is corrected using a standard-sample
bracketing technique, often combined with an internal standard (a process known as internal
normalization) using an element with known isotopic composition, such as Tin (Sn).[14][17]

Sample Preparation Isotopic Analysis

Chromatographic Purification | o Introduction into Mass Analysis Mass Bias Correction Final Data Isotopic
Separation (AG 1-X4) (AG 50W-X8) MC-ICP-MS (1Sb/*21Sh Ratio) (Sn Internal Standard) Composition

Sample Digestion

Click to download full resolution via product page

Workflow for Antimony Isotope Analysis using MC-ICP-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both stable antimony isotopes, 21Sb and 13Sbh, are NMR-active, although their quadrupolar
nature can lead to broad signals. 22Sh NMR provides valuable information about the chemical
environment, coordination, and oxidation state of antimony in various compounds.[18][19]
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Protocol:

e Sample Preparation: The antimony-containing compound is dissolved in a suitable
deuterated solvent. For solid-state NMR, the sample is packed into a rotor.

o Standard Reference: A saturated sample of hexachloroantimonate(V) potassium (KSbCls) in
acetonitrile (CH3sCN) is commonly used as an external reference standard for chemical
shifts.[18]

o Data Acquisition: The NMR spectrum is acquired on a spectrometer equipped with a
broadband probe. Due to the properties of the 123Sb nucleus (spin 7/2), specific pulse
sequences may be required to obtain high-quality spectra.

o Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to produce
the NMR spectrum. The chemical shifts (0) are reported in parts per million (ppm) relative to
the reference standard.

Key Relationships and Applications

The nuclear properties of Antimony-123 are intrinsically linked and determine its behavior and
utility in various scientific applications.
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Logical Relationships of Antimony-123 Properties.

Due to its stability, Antimony-123 has several important applications:

e Production of Radioisotopes: 123Sb is used as a target material for the production of the
radioisotope Antimony-124 (124Sb) through neutron capture.[20] 124Sb is used as a source of
neutrons and in industrial tracers.[8][20] It can also be used in the production pathway for the
medical radioisotope lodine-123 (231).[21]
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e Geochemical and Environmental Tracing: The precise measurement of the 123Sb/121Sh
isotopic ratio is a powerful tool for tracing the sources and biogeochemical pathways of
antimony contamination in the environment, for instance, from mining activities.[22][23]

o Fundamental Research: As a stable isotope, it serves as a reference point in nuclear physics
research and for the characterization of synthetic radioactive antimony isotopes.[6]

Conclusion

Antimony-123, a stable isotope constituting a significant fraction of natural antimony, has been
known to science since 1922. Its distinct nuclear and physical properties are well-characterized
through advanced analytical techniques like MC-ICP-MS and NMR spectroscopy. These
experimental methods provide the foundation for its use in critical applications, from the
production of medical and industrial radioisotopes to tracing environmental contamination. A
thorough understanding of Antimony-123 is therefore essential for researchers in nuclear
chemistry, environmental science, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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